N1-(2-methoxyethyl)-N2-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C17H20N4O6S/c1-26-8-7-18-16(22)17(23)19-15-13-9-28(24,25)10-14(13)20-21(15)11-3-5-12(27-2)6-4-11/h3-6H,7-10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: HLFVJWLSCYDATJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=C(C=C3)OC
• Molecular Formula: C17H20N4O6S
• Molecular Weight: 408.4 g/mol

Description

N1-(2-methoxyethyl)-N2-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C17H20N4O6S and its molecular weight is 408.43. The purity is usually 95%.
BenchChem offers high-quality N1-(2-methoxyethyl)-N2-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-methoxyethyl)-N2-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Surface Analysis

One study focuses on the crystal structure studies and Hirshfeld surface analysis of a compound with structural similarities, highlighting the importance of crystallographic analysis in understanding molecular interactions and packing in solid states (Kumara et al., 2017). This research can be relevant for understanding how modifications in the molecular structure can impact intermolecular interactions and crystal packing, which are crucial for the material properties of chemical compounds.

Synthesis and Characterization of Derivatives

Another area of research involves the synthesis and characterization of derivatives that incorporate thiophene moieties, aiming at potential anti-tumor applications (Gomha et al., 2016). This study exemplifies how structural derivatives are synthesized and evaluated for their biological activities, which could be analogous to the processes involved in researching N1-(2-methoxyethyl)-N2-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide.

Pharmacological Potential of Heterocyclic Compounds

Research on the pharmacological evaluation of heterocyclic compounds highlights the exploration of novel derivatives for their potential toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018). These studies are crucial for identifying new therapeutic agents and understanding the broader implications of chemical modifications on biological activity.

Advanced Synthesis Techniques

Further research delves into advanced synthesis techniques for creating compounds with specific structural features, aiming at enhancing their pharmacological profiles or understanding their chemical properties (Aghekyan et al., 2018). This area of research is fundamental for the development of new chemical entities with potential applications in various scientific and industrial fields.